molecular formula C5H2Cl2FN B1590115 3,4-Dichloro-2-fluoropyridine CAS No. 851179-03-8

3,4-Dichloro-2-fluoropyridine

Cat. No. B1590115
CAS RN: 851179-03-8
M. Wt: 165.98 g/mol
InChI Key: MKOVSIGZRKFZFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4-Dichloro-2-fluoropyridine, also known as DCFP, is a fluorinated pyridine derivative that has been used in scientific research for many years. It is a white crystalline solid with a melting point of 121-123°C and a boiling point of 175-177°C. DCFP is used in a variety of applications, including synthesis, drug discovery, and catalysis. In addition, it has been used to study the mechanism of action of various biochemical and physiological processes.

Scientific Research Applications

Synthesis and Mechanism Studies

  • Synthesis of Pyridine Derivatives: 3,4-Dichloro-2-fluoropyridine has been used in the synthesis of various pyridine derivatives. For example, 4-amino-3,5-dichloro-6-fluoropyridine-2-ol was synthesized from 3,5-dichloro-2,4,6-trifluoropyridine through amine and hydroxy substitution. This process involved transforming by-products into the desired compound with high yield and purity, demonstrating the compound's versatility in organic synthesis (Mi Zhi-yuan, 2010).

Fluorine-18 Labeling for Medical Imaging

  • Fluorine-18 Labeling for Positron Emission Tomography: Fluorine-18 labeled fluoropyridines, including derivatives of this compound, are increasingly used in positron emission tomography (PET) imaging. The introduction of fluorine-18 into specific positions of pyridine rings enhances the stability and potential of these radiotracers for medical diagnostics (M. Carroll, James Nairne, J. Woodcraft, 2007).

Chemical Reactivity and Functionalization

  • Regiochemical Flexibility in Functionalization: A study on this compound demonstrated its reactivity in various chemical reactions, including carboxylation and iodination. This flexibility in functionalization is valuable for pharmaceutical research, allowing for the creation of new compounds and building blocks (Carla Bobbio, M. Schlosser, 2001).

Catalysis and Synthesis Applications

  • Catalytic Fluorination Systems: The compound's derivatives have been explored in catalytic fluorination systems. For instance, 2-fluoropyridine was selectively prepared from 2-chloropyridine using HF and metal oxide catalysts, demonstrating the compound's role in advancing catalytic methods (Cindy Cochon et al., 2010).

Novel Synthetic Methods

  • Triazole Synthesis via Cycloadditions: The versatility of this compound extends to its use in synthesizing triazoles via 1,3-dipolar cycloadditions with alkynes. This demonstrates its utility in creating compounds with potential biological activities (P. Zhong, Sheng-rong Guo, 2010).

Advanced Organic Synthesis

  • Efficient Pyridinylmethyl Functionalization: The compound has been used in the efficient functionalization of pyridinylmethyl groups. This is critical in the synthesis of cognition-enhancing drugs, showcasing its importance in pharmaceutical chemistry (J. Pesti et al., 2000).

properties

IUPAC Name

3,4-dichloro-2-fluoropyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H2Cl2FN/c6-3-1-2-9-5(8)4(3)7/h1-2H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MKOVSIGZRKFZFE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=C(C(=C1Cl)Cl)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H2Cl2FN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20479234
Record name 3,4-Dichloro-2-fluoropyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20479234
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

165.98 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

851179-03-8
Record name 3,4-Dichloro-2-fluoropyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20479234
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3,4-Dichloro-2-fluoropyridine
Reactant of Route 2
3,4-Dichloro-2-fluoropyridine
Reactant of Route 3
Reactant of Route 3
3,4-Dichloro-2-fluoropyridine
Reactant of Route 4
Reactant of Route 4
3,4-Dichloro-2-fluoropyridine
Reactant of Route 5
3,4-Dichloro-2-fluoropyridine
Reactant of Route 6
Reactant of Route 6
3,4-Dichloro-2-fluoropyridine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.